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Audience: Researchers, scientists, and drug development professionals.

Disclaimer: There are currently no publicly available studies on the metabolism of VERTOSINE
in humans. This document, therefore, presents a predictive guide to its potential metabolites
based on its chemical structure as a Schiff base and the known metabolic pathways of its
constituent components and related chemical classes. All metabolic pathways described herein
are hypothetical and would require experimental verification.

Introduction to VERTOSINE

VERTOSINE is a fragrance ingredient used in various consumer products. Chemically, it is the
Schiff base formed from the reaction of Triplal® (2,4-dimethylcyclohex-3-ene-1-carbaldehyde)
and methyl anthranilate.[1][2] Its IUPAC name is Methyl 2-{[(1E)-(2,4-dimethylcyclohex-3-en-1-
yl)methylene]amino}benzoate.[3] As a xenobiotic compound introduced to the human body,
primarily through dermal contact or inhalation from consumer products, understanding its
metabolic fate is crucial for safety assessment.
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The core of VERTOSINE's structure is an imine (Schiff base) linkage, which is susceptible to
hydrolysis in biological systems.[4][5] Therefore, the primary metabolic pathway is predicted to
be the cleavage of this bond, releasing its two parent molecules.

Predicted Primary Metabolism: Hydrolysis of the
Imine Bond

The initial and most significant metabolic step for VERTOSINE in the aqueous and acidic
environment of biological systems is expected to be the hydrolysis of the C=N imine bond.[4]
This reaction is often catalyzed by the acidic pH of certain tissues or non-specifically by various
enzymes.[6] This hydrolysis would regenerate the parent aldehyde, Triplal®, and the parent
amine, methyl anthranilate.
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Figure 1: Predicted Hydrolysis of VERTOSINE.

Predicted Metabolic Fate of VERTOSINE Precursors

Following hydrolysis, the resulting molecules, Triplal® and methyl anthranilate, would enter
their respective metabolic pathways.

Metabolism of Triplal® (2,4-dimethylcyclohex-3-ene-1-
carbaldehyde)
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No direct studies on the metabolism of Triplal® in humans were identified. However, the
metabolism of aldehydes and cyclic hydrocarbons is well-characterized. The predicted
pathways involve oxidation and reduction of the aldehyde group, followed by potential Phase Il
conjugation.

o Oxidation: The aldehyde group can be oxidized to a carboxylic acid by aldehyde
dehydrogenases (ALDHSs). This is a common detoxification pathway for aldehydes.

e Reduction: The aldehyde group can be reduced to a primary alcohol by alcohol
dehydrogenases (ADHS) or aldo-keto reductases (AKRS).

e Phase Il Conjugation: The resulting carboxylic acid and alcohol metabolites are candidates
for conjugation. The carboxylic acid can form glucuronides (via UGT enzymes) or conjugates
with amino acids like glycine. The alcohol can be conjugated with glucuronic acid or sulfate
(via SULT enzymes).

e Ring Oxidation: The cyclohexene ring itself may be a substrate for cytochrome P450 (CYP)
enzymes, leading to hydroxylation at various positions, forming hydroxylated metabolites that
can also be conjugated.
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Figure 2: Predicted Metabolic Pathways of Triplal®.

Metabolism of Methyl Anthranilate

The metabolism of methyl anthranilate is better characterized. As an ester, it is expected to be
rapidly hydrolyzed by carboxylesterases in the liver, plasma, and other tissues into methanol
and anthranilic acid.

o Ester Hydrolysis: Cleavage of the methyl ester bond to yield anthranilic acid and methanol.

e Phase Il Conjugation of Anthranilic Acid: Anthranilic acid is a known human metabolite. It is

primarily excreted in the urine as conjugates.|[2]
o Glucuronidation: Conjugation with glucuronic acid to form anthranilic acid glucuronide.[7]
o Amino Acid Conjugation: Conjugation with glycine to form o-aminohippuric acid.[7]

» Hydroxylation: Minor pathways may include aromatic hydroxylation (e.g., to 5-
hydroxyanthranilic acid) by CYP enzymes, followed by conjugation.[7]
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Figure 3: Predicted Metabolic Pathways of Methyl Anthranilate.
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Data Summary of Potential Metabolites

As no experimental quantitative data exists for VERTOSINE, the following table summarizes
the predicted metabolites based on the pathways described above.
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Proposed Experimental Protocols for Metabolite
Identification

To experimentally determine the metabolites of VERTOSINE, a tiered approach involving in
vitro and in vivo studies would be necessary. The following outlines standard methodologies.

In Vitro Metabolism Studies

o Objective: To identify potential human metabolites and the enzymes involved in their

formation.
e Methodology:

o Incubation: Incubate VERTOSINE separately with human liver microsomes (HLM), S9
fractions, and cryopreserved human hepatocytes.

= HLM Incubations: Co-incubate with NADPH to assess CYP-mediated metabolism.

= S9 Incubations: Include cofactors for both Phase | (NADPH) and Phase Il (e.g., UDPGA
for UGTs, PAPS for SULTS) enzymes.

» Hepatocyte Incubations: Provides a more complete model with intact cellular structures
and a full complement of metabolic enzymes and cofactors.

o Sample Quenching & Preparation: Stop reactions at various time points by adding a cold
organic solvent (e.g., acetonitrile). Centrifuge to precipitate proteins.

o Analysis: Analyze the supernatant using high-resolution Liquid Chromatography-Mass
Spectrometry (LC-MS/MS).

Metabolite Identification and Structural Elucidation

» Objective: To identify and characterize the chemical structures of metabolites detected in in

vitro assays.

o Methodology:
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o LC-MS/MS Analysis: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to
acquire accurate mass data for parent drug and potential metabolites.

o Data Mining: Search for predicted metabolites based on expected mass shifts from known
biotransformation pathways (e.g., +16 Da for oxidation, +176 Da for glucuronidation).

o Tandem MS (MS/MS): Fragment the potential metabolite ions to obtain structural
information. Compare fragmentation patterns with the parent compound to pinpoint the
site of metabolic modification.

o NMR Spectroscopy: For significant or novel metabolites, larger-scale incubations may be
required to produce sufficient quantities for structural confirmation by Nuclear Magnetic
Resonance (NMR).

General Workflow

The following diagram illustrates a typical workflow for a xenobiotic metabolism study.
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Figure 4: General Workflow for Metabolite Identification.

Conclusion

While direct experimental data on the human metabolism of VERTOSINE is lacking, a
scientifically sound prediction of its metabolic fate can be made based on its chemical
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structure. The primary route of metabolism is expected to be hydrolysis of the imine bond to
yield Triplal® and methyl anthranilate. These precursors are then predicted to undergo well-
established Phase | (oxidation, reduction) and Phase Il (conjugation) reactions. The pathways
and specific metabolites proposed in this guide provide a robust framework for designing and
executing future experimental studies to definitively characterize the biotransformation of
VERTOSINE in humans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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